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Compound of Interest

Compound Name: p-Tolyl chloroformate

Cat. No.: B7771281 Get Quote

This guide provides a comprehensive technical overview of p-Tolyl Chloroformate, a versatile

reagent in modern organic synthesis. Tailored for researchers, scientists, and professionals in

drug development, this document delves into its core properties, reactivity, applications, and

safety protocols, grounding all claims in authoritative data.

Core Chemical Identity and Properties
p-Tolyl chloroformate, also known as 4-methylphenyl chloroformate, is a key aryl

chloroformate used in various chemical transformations.[1][2] Its utility stems from the reactive

chloroformate group attached to a tolyl moiety, which modulates its reactivity and stability.

Key Identifiers and Physicochemical Data

A summary of the essential properties of p-Tolyl Chloroformate is presented below for quick

reference.
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Property Value Source(s)

CAS Number 937-62-2 [1][3][4][5]

Molecular Formula C₈H₇ClO₂ [3][4][6]

Molecular Weight 170.59 g/mol [1][3][7][8]

Appearance Clear, colorless liquid [4][6][7]

Density 1.188 g/mL at 25 °C [1][7]

Boiling Point 99.5 °C at 20 mmHg [1][5][7]

Refractive Index n20/D 1.5099 [1]

Flash Point 86 °C (186.8 °F) - closed cup [1][9]

Solubility
Reacts with water. Soluble in

common organic solvents.

Storage
Store at 2-8°C under an inert

atmosphere.
[1][7]

Reactivity and Mechanistic Considerations
Chloroformates are acyl chlorides of carbonic acid monoesters and, as such, are highly

reactive electrophiles.[10] The carbonyl carbon in p-tolyl chloroformate is susceptible to

nucleophilic attack by a wide range of nucleophiles, including amines, alcohols, and carboxylic

acids.[10]

The presence of the p-tolyl group influences the reactivity. The methyl group is weakly electron-

donating, which slightly reduces the electrophilicity of the carbonyl carbon compared to phenyl

chloroformate. However, the phenoxide is an excellent leaving group, ensuring that reactions

proceed efficiently. The primary reaction mechanism is nucleophilic acyl substitution.

// Nodes reagents [label="p-Tolyl Chloroformate\n+ Nucleophile (e.g., R-NH₂)",

fillcolor="#F1F3F4", fontcolor="#202124"]; intermediate [label="Tetrahedral Intermediate",

shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; products [label="Carbamate

Product\n+ HCl", fillcolor="#34A853", fontcolor="#FFFFFF"]; base [label="Base (e.g., Pyridine,
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Et₃N)\n(HCl Scavenger)", shape=cylinder, style=filled, fillcolor="#4285F4",

fontcolor="#FFFFFF"];

// Edges reagents -> intermediate [label="Nucleophilic Attack"]; intermediate -> products

[label="Elimination of Cl⁻"]; products -> base [style=dashed, arrowhead=none,

label="Byproduct"]; base -> reagents [style=dashed, label="Required for reaction"];

} dot Caption: General mechanism for carbamate formation.

Core Application: Synthesis of Carbamates
A primary application of p-tolyl chloroformate is in the protection of primary and secondary

amines by converting them into stable carbamates.[10][11] Carbamates are crucial functional

groups in pharmaceuticals, acting as bioisosteres for amide bonds to improve metabolic

stability or serving as key pharmacophores.[11]

The reaction involves the nucleophilic attack of the amine on the chloroformate, typically in the

presence of a non-nucleophilic base (like pyridine or triethylamine) to scavenge the HCl

byproduct.[10]

Field-Proven Experimental Protocol: Synthesis of a Tolyl
Carbamate
This protocol outlines a reliable, self-validating method for the synthesis of a carbamate from a

primary amine.

Materials:

Primary amine (1.0 equiv)

p-Tolyl chloroformate (1.05 equiv)

Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Triethylamine (Et₃N) or Pyridine (1.1 equiv)

Round-bottom flask, magnetic stirrer, dropping funnel, and nitrogen/argon line
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Step-by-Step Methodology:

Inert Atmosphere: Set up a dry round-bottom flask equipped with a magnetic stir bar under

an inert atmosphere (N₂ or Ar). This is critical to prevent hydrolysis of the highly moisture-

sensitive p-tolyl chloroformate.

Reagent Dissolution: Dissolve the primary amine (1.0 equiv) and triethylamine (1.1 equiv) in

anhydrous DCM.

Cooling: Cool the solution to 0 °C using an ice bath. This helps to control the exothermic

reaction and minimize side-product formation.

Slow Addition: Add p-tolyl chloroformate (1.05 equiv), dissolved in a small amount of

anhydrous DCM, dropwise to the stirred amine solution over 15-20 minutes. A precipitate of

triethylammonium chloride will form.

Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

Work-up:

Quench the reaction by adding water.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with 1M HCl (to remove excess base), saturated

NaHCO₃ solution (to remove acidic impurities), and brine.

Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

Purification: Filter off the drying agent and concentrate the solvent in vacuo. The crude

product can be purified by recrystallization or flash column chromatography on silica gel to

yield the pure tolyl carbamate.

// Nodes A [label="Setup\n(Dry flask, inert atm)", fillcolor="#F1F3F4", fontcolor="#202124"]; B

[label="Dissolve Amine & Base\nin Anhydrous Solvent", fillcolor="#F1F3F4",

fontcolor="#202124"]; C [label="Cool to 0 °C", fillcolor="#4285F4", fontcolor="#FFFFFF"]; D
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[label="Add p-Tolyl Chloroformate\n(Dropwise)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

E [label="Reaction & Monitoring\n(Stir at RT, TLC)", fillcolor="#FBBC05", fontcolor="#202124"];

F [label="Aqueous Work-up\n(Wash, Dry)", fillcolor="#34A853", fontcolor="#FFFFFF"]; G

[label="Purification\n(Chromatography/Recrystallization)", fillcolor="#34A853",

fontcolor="#FFFFFF"]; H [label="Pure Carbamate", shape=ellipse, style=filled,

fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges A -> B; B -> C; C -> D; D -> E; E -> F; F -> G; G -> H; } dot Caption: Experimental

workflow for carbamate synthesis.

Safety, Handling, and Storage
p-Tolyl chloroformate is a hazardous substance and must be handled with extreme care in a

well-ventilated fume hood.

Hazard Identification:

Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[1][8][9]

Corrosivity: Causes severe skin burns and eye damage.[1][8][9]

Reactivity: Reacts with water, releasing toxic gases. It is moisture-sensitive.[10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[1][9]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat. Ensure all skin

is covered.[1][7][9]

Respiratory Protection: Use a suitable respirator with a type ABEK (EN14387) filter if

ventilation is inadequate.[1]

First Aid Measures:

Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen.

Seek immediate medical attention.[12]
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Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. Seek immediate medical attention.[7][12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[12]

Storage and Handling:

Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as water, bases, and oxidizing agents.[1][7]

Recommended storage temperature is between 2-8°C.[1]

Handle under an inert gas like nitrogen or argon.

Spectroscopic Data
Spectroscopic analysis is essential for confirming the identity and purity of p-tolyl
chloroformate.

¹H NMR: Spectral data available from sources like Sigma-Aldrich confirms the expected

aromatic protons of the tolyl group and the methyl singlet.[8]

¹³C NMR: The carbon spectrum shows characteristic peaks for the aromatic carbons, the

methyl carbon, and the highly deshielded carbonyl carbon.[8]

IR Spectroscopy: The infrared spectrum will show a strong, characteristic C=O stretching

band for the chloroformate group, typically around 1770-1790 cm⁻¹. Conformance to a

reference spectrum is a key quality control check.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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